Cas no 2137582-97-7 (4-(1-propylcyclopropyl)-4H,5H,6H,7H-furo3,2-cpyridine)

• Product Name: 4-(1-propylcyclopropyl)-4H,5H,6H,7H-furo3,2-cpyridine
• CAS No: 2137582-97-7
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 6286192
• PubChem ID: 165478167
• Update Time: 2025-07-09

4-(1-propylcyclopropyl)-4H,5H,6H,7H-furo3,2-cpyridine Chemical and Physical Properties

Names and Identifiers

• 4-(1-propylcyclopropyl)-4H,5H,6H,7H-furo3,2-cpyridine
• 4-(1-propylcyclopropyl)-4H,5H,6H,7H-furo[3,2-c]pyridine
• EN300-1074781
• 2137582-97-7

• Inchi： 1S/C13H19NO/c1-2-5-13(6-7-13)12-10-4-9-15-11(10)3-8-14-12/h4,9,12,14H,2-3,5-8H2,1H3
• InChI Key： DQSZVQDNGOXBHO-UHFFFAOYSA-N
• SMILES： O1C=CC2=C1CCNC2C1(CCC)CC1

Computed Properties

• Exact Mass: 205.146664230g/mol
• Monoisotopic Mass: 205.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 25.2Ų

Additional information on 4-(1-propylcyclopropyl)-4H,5H,6H,7H-furo3,2-cpyridine

4-(1-Propylcyclopropyl)-4H,5H,6H,7H-Furo[3,2-c]pyridine: A Comprehensive Overview

The compound 4-(1-propylcyclopropyl)-4H,5H,6H,7H-furo[3,2-c]pyridine, with the CAS number 2137582-97-7, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique bicyclic structure, which combines a furo[3,2-c]pyridine framework with a 1-propylcyclopropyl substituent. The furo[3,2-c]pyridine moiety is a fused bicyclic system consisting of a furan ring and a pyridine ring, while the 1-propylcyclopropyl group introduces additional complexity and potential reactivity to the molecule.

Recent studies have highlighted the potential of this compound as a building block for the development of novel pharmaceutical agents. The furo[3,2-c]pyridine system is known for its ability to interact with various biological targets, including protein kinases and ion channels. The introduction of the 1-propylcyclopropyl group further enhances the molecule's versatility by providing additional sites for functionalization and modulation of its pharmacokinetic properties.

One of the most promising applications of 4-(1-propylcyclopropyl)-4H,5H,6H,7H-furo[3,2-c]pyridine lies in its potential as an antagonist for certain G-protein coupled receptors (GPCRs). GPCRs are a family of membrane-bound proteins that play a crucial role in signal transduction processes within cells. By targeting specific GPCRs, this compound could potentially be used to treat a wide range of diseases, including neurological disorders and inflammatory conditions.

In addition to its pharmacological applications, this compound has also been explored for its potential in materials science. The unique electronic properties of the furo[3,2-c]pyridine system make it an attractive candidate for use in organic electronics. Recent research has focused on incorporating this compound into organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs), where it has shown promise as an efficient charge transport material.

The synthesis of 4-(1-propylcyclopropyl)-4H,5H,6H,7H-furo[3,2-c]pyridine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps in the synthesis include the formation of the furo[3,2-c]pyridine core through cyclization reactions and the subsequent installation of the 1-propylcyclopropyl group via alkylation or coupling reactions. The optimization of these steps has been a focus of recent research efforts aimed at improving both the yield and purity of the final product.

Despite its potential applications in both medicine and materials science, there remain challenges associated with the use of this compound. One such challenge is its stability under physiological conditions. The furo[3,2-c]pyridine system is known to undergo hydrolysis under certain conditions; however recent studies have identified strategies to enhance its stability through chemical modification.

In conclusion,4-(1-propylcyclopropyl)-4H,5H,6H,H-furo[3,2-c]pyridine represents an exciting area of research with potential applications across multiple disciplines. As researchers continue to explore its properties and optimize its synthesis methods,the future prospects for this compound appear highly promising.